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Compound of Interest

Compound Name: Furaltadone
CAS No.: 139-91-3; 2818-22-6; 3759-92-0
Cat. No.: B15582989
Get Quote
. J

This technical guide provides a detailed overview of the chemical synthesis pathway for
Furaltadone, a nitrofuran antibiotic.[1] The intended audience for this document includes
researchers, chemists, and professionals in the field of drug development. This guide outlines
the multi-step synthesis, including key intermediates, reaction conditions, and experimental
protocols.

Overview of the Furaltadone Synthesis Pathway

The synthesis of Furaltadone is a multi-step process that begins with the reaction of 3-(N-
morpholinyl)-1,2-epoxypropane with hydrazine hydrate. The resulting intermediate is then
cyclized using diethyl carbonate to form an oxazolidinone ring. The final step involves the
condensation of this intermediate with 5-nitro-2-furaldehyde to yield Furaltadone. The
hydrochloride salt can then be prepared for specific applications.

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15582989#bc-rfq
https://www.benchchem.com/product/b15582989/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-synthesis-of-furaltadone
https://pubchem.ncbi.nlm.nih.gov/compound/Furaltadone
https://www.benchchem.com/product/b15582989/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-synthesis-of-furaltadone
https://www.benchchem.com/product/b15582989/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-synthesis-of-furaltadone
https://www.benchchem.com/product/b15582989/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-synthesis-of-furaltadone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

3-(N-morpholinyl)-1,2-epoxypropane | eaction

Stel

P| 1-Hydrazino-3-morpholinyl-2-propanol Cyclization

Hydrazine Hydrate |

|

Sle[Zl s

Diethyl Carbonate
+ Sodium Methoxide

5-Nitro-2-furaldehyde

P4 Furaltadone Hydrochloride

© 2026 BenchChem. All rights reserved.

2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Warm 19.5g of Hydrazine Hydrate to 85°C

'

Add 11.17g of 3-(N-morpholinyl)-1,2-epoxypropane
dropwise over 12 minutes

'

Maintain temperature at 90-100°C

'

Heat for an additional 2 hours at 90-95°C

'

Remove excess Hydrazine Hydrate in vacuo

Obtain 1-Hydrazino-3-morpholinyl-2-propanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Furaltadone | C13H16N406 | CID 9553856 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Synthesis
of Furaltadone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582989/docs#an-in-depth-technical-guide-to-the-
chemical-synthesis-of-furaltadone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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